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Compound of Interest

Compound Name:
1,3-Dioxolane-2-propanoic acid, 2-

methyl-, ethyl ester

CAS No.: 941-43-5

Cat. No.: B017077

Get Quote

CAS: 941-43-5 | IUPAC: Ethyl 3-(2-methyl-1,3-dioxolan-2-yl)propanoate

Executive Summary & Application Context
Ethyl levulinate ethylene ketal (ELEK) represents a critical class of bio-based platform

chemicals derived from the valorization of levulinic acid. By protecting the ketone functionality

of ethyl levulinate with ethylene glycol, the resulting ketal exhibits enhanced stability toward

oxidation and basic hydrolysis, making it a superior candidate for green solvents, fragrance

fixatives, and fuel oxygenates compared to its unprotected precursor.

However, the performance of ELEK is strictly dependent on its purity. Residual ethyl levulinate

(starting material) compromises solvent specificity and stability. This guide outlines a rigorous,

self-validating protocol to confirm the formation of the 1,3-dioxolane ring and benchmark its

performance against alternative ketals.

Structural Validation Logic (The "Self-Validating"
System)
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To ensure scientific integrity, we do not rely on a single data point. Instead, we use a

triangulation of 1H NMR, 13C NMR, and FTIR to confirm structural identity. The core validation

logic rests on proving the disappearance of the ketone carbonyl and the formation of the cyclic

ketal.

Spectroscopic Validation Criteria
The following table summarizes the specific spectral shifts required to declare the structure

"Valid."

Feature
Ethyl Levulinate
(Precursor)

Ethyl Levulinate
Ethylene Ketal
(Product)

Validation Status

Functional Group Ketone (C=O)
1,3-Dioxolane Ring

(C-O-C)
CRITICAL

13C NMR (Carbonyl) Signal at ~207 ppm Absent
✅ Confirms

Ketalization

13C NMR

(Quaternary)
Absent

Signal at ~109 ppm

(Ketal Carbon)

✅ Confirms Ring

Closure

1H NMR (Ring) Absent

Multiplet at 3.9–4.0

ppm (4H, -

OCH₂CH₂O-)

✅ Confirms Ethylene

Bridge

1H NMR (Methyl)
Singlet at 2.19 ppm

(Alpha to C=O)

Singlet at 1.32 ppm

(Alpha to Ketal)

✅ Confirms

Electronic Shielding

FTIR (C=O Stretch)
Strong band at 1715

cm⁻¹ (Ketone)

Absent (Only Ester

C=O at ~1735 cm⁻¹

remains)

✅ Confirms

Conversion

Validation Workflow Diagram
The following diagram illustrates the decision tree for validating the synthesis product.
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Crude Product Analysis

Step 1: FTIR Screening
Check 1715 cm⁻¹

Ketone Peak Present?

Validation FAILED
(Incomplete Reaction)

Yes

Proceed to NMR

No

Step 2: 1H NMR
Check 3.9-4.0 ppm Region

Ethylene Multiplet Present?

Validation FAILED
(Incorrect Ketal/Polymer)

No

Proceed to 13C NMR

Yes

Step 3: 13C NMR
Check 109 ppm vs 207 ppm

Signal at 109 ppm Only?

207 ppm Present

STRUCTURE VALIDATED
Ethyl 2-methyl-1,3-dioxolane-2-propanoate

109 ppm Present

Click to download full resolution via product page

Figure 1: Step-by-step spectroscopic decision tree for validating ELEK purity.
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Performance Benchmarking
Once validated, the product must be benchmarked against alternatives. The primary alternative

is the Propylene Glycol Ketal (ELPK). While ELEK is easier to synthesize due to the lower

boiling point of ethylene glycol (facilitating removal), ELPK often offers superior lipophilicity.

Comparative Metrics

Property
Ethyl Levulinate
Ethylene Ketal
(ELEK)

Ethyl Levulinate
Propylene Ketal
(ELPK)

Performance
Implication

Molecular Weight 188.22 g/mol 202.25 g/mol
ELPK has slightly

lower volatility.

Boiling Point ~106-107°C (13 Torr) ~115-118°C (10 Torr)

ELEK is better for

applications requiring

evaporation; ELPK for

high-temp stability.

Synthesis Yield 95 - 99% (Dean-Stark) 92 - 96% (Dean-Stark)

ELEK generally forms

faster due to less

steric hindrance on

the diol.

Hydrolytic Stability
Moderate (Labile in

pH < 4)

High (More stable in

pH < 4)

ELPK is preferred for

acidic formulations;

ELEK is suitable for

neutral/basic media.

Bio-Sourcing
High (Bio-ethanol +

Bio-EG)

High (Bio-ethanol +

Bio-PG)

Both are excellent

green solvent

candidates.

Experimental Synthesis & Characterization Protocol
Objective: Synthesize and validate ELEK with >98% purity.

Reagents:
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Ethyl Levulinate (1.0 eq)

Ethylene Glycol (1.2 eq)

Catalyst: p-Toluenesulfonic acid (p-TSA) (0.01 eq) or heterogeneous equivalent (e.g.,

Amberlyst-15).

Solvent: Cyclohexane or Toluene (for azeotropic water removal).

Protocol:

Setup: Equip a 250 mL Round Bottom Flask with a magnetic stir bar and a Dean-Stark

apparatus topped with a reflux condenser.

Reaction: Charge flask with Ethyl Levulinate, Ethylene Glycol, solvent, and catalyst.

Reflux: Heat to reflux.[1] Monitor water collection in the Dean-Stark trap. Reaction is

complete when water evolution ceases (typically 4-6 hours).

Workup: Cool to RT. Wash organic layer with saturated NaHCO₃ (to neutralize catalyst and

prevent hydrolysis). Wash with brine. Dry over MgSO₄.

Purification: Remove solvent via rotary evaporation.[1] Perform vacuum distillation (bp

~106°C @ 13 Torr) to isolate pure ELEK.

Validation: Submit sample for 1H NMR and FTIR immediately to confirm absence of starting

material (Refer to Section 2.1).

Synthesis Pathway Visualization
The following diagram details the chemical transformation and the critical role of water removal

in driving the equilibrium.
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Ethyl Levulinate
(Ketone)

Acid Catalysis (H+)
Dean-Stark Reflux

(-H₂O)
Ethylene Glycol

(Diol)

Hemiketal
(Transient)

Fast

Ethyl Levulinate
Ethylene Ketal
(CAS 941-43-5)

Ring Closure

Hydrolysis (if wet/acidic)
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Figure 2: Synthesis pathway emphasizing the reversible nature of ketalization and the need for

water removal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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